![molecular formula C13H16O3S B1427838 ethyl 2-(2,3-dihydro-1H-indene-5-sulfinyl)acetate CAS No. 1291416-74-4](/img/structure/B1427838.png)
ethyl 2-(2,3-dihydro-1H-indene-5-sulfinyl)acetate
Overview
Description
Ethyl 2-(2,3-dihydro-1H-indene-5-sulfinyl)acetate is an organic compound with a molecular weight of 252.33 . It is a colorless liquid hydrocarbon .
Molecular Structure Analysis
The molecule contains a total of 34 bonds. There are 18 non-H bonds, 8 multiple bonds, 5 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, 1 ester (aliphatic), and 1 sulfoxide .Physical And Chemical Properties Analysis
The physical form of this compound is oil . The storage temperature is room temperature .Scientific Research Applications
Pyrolysis and Formation of Enoate Esters
Ethyl 2-(2,3-dihydro-1H-indene-5-sulfinyl)acetate, when subjected to thermal reactions, can lead to the formation of ethyl (2E,4E)-2,4-alkadienoates. This process involves the migration of carbon-carbon double bonds and a [2,3]sigmatropic rearrangement, followed by the thermolytic extrusion of benzenesulfenic acid (Tanikaga et al., 1984).
Multi-component Domino Reactions
In a L-proline-catalyzed multi-component domino reaction, ethyl 2-[(2-oxo-2-arylethyl)sulfonyl]acetate can be used for the synthesis of highly substituted thieno[3,2-c]thiopyran derivatives. This method involves a series of reactions including enamine formation, aldol condensation, Michael addition, and cyclization, creating multiple stereocenters in the process (Indumathi, Perumal, & Menéndez, 2010).
Synthesis of Tetrahydro-1H-Pyrido[3,4-b][1,4]thiazin-2(3H)-ones
Ethyl 2-[(2-oxopropyl)sulfanyl]acetate has been used in the synthesis of 5,7-diaryl-5,6,7,8-tetrahydro-1H-pyrido[3,4-b][1,4]thiazin-2(3H)-ones via a novel tandem Mannich-enamine-substitution sequence (Raja & Perumal, 2006).
Synthesis of 4-Hydroxyalk-2-enoates
Ethyl 2-(2-benzothiazolylsulfinyl)acetates are useful synthetic reagents for producing 4-hydroxyalk-2-enoates through a sulfinyl-Knoevenagel reaction. These structures are significant in the synthesis of biologically active natural products and chiral compounds (Du et al., 2012).
Safety and Hazards
properties
IUPAC Name |
ethyl 2-(2,3-dihydro-1H-inden-5-ylsulfinyl)acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O3S/c1-2-16-13(14)9-17(15)12-7-6-10-4-3-5-11(10)8-12/h6-8H,2-5,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAAQCVRXFMBXAU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CS(=O)C1=CC2=C(CCC2)C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.